Cas no 1805947-20-9 (4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic acid)

• Product Name: 4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic acid
• CAS No: 1805947-20-9
• MF: C₉H₆F₅NO₂
• MW: 255.141459941864
• CID: 4847900
• Update Time: 2023-08-19

4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C9H6F5NO2/c10-8(11)4-1-2-15-5(3-6(16)17)7(4)9(12,13)14/h1-2,8H,3H2,(H,16,17)
• InChI Key： BMQISJHCPMKJAE-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(F)F)C=CN=C1CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2